N-(4-methyl-2-pyridinyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide

• IUPAC Name: N-(4-methylpyridin-2-yl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C18H12F4N2O3/c1-9-4-5-23-14(6-9)24-18(25)13-3-2-10(27-13)8-26-17-15(21)11(19)7-12(20)16(17)22/h2-7H,8H2,1H3,(H,23,24,25)
• InChI Key: AKHZZRJVKLPFHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)C2=CC=C(O2)COC3=C(C(=CC(=C3F)F)F)F
• Molecular Formula: C18H12F4N2O3
• Molecular Weight: 380.3 g/mol

Description

N-(4-methyl-2-pyridinyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a key enzyme in the B-cell receptor signaling pathway, which is crucial for the survival and proliferation of B-cells. TAK-659 has shown promising results in preclinical studies as a potential treatment for B-cell malignancies and autoimmune diseases.

Mechanism of Action

N-(4-methyl-2-pyridinyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide selectively binds to the active site of BTK, inhibiting its enzymatic activity. This leads to the inhibition of downstream signaling pathways, including the PI3K/Akt and NF-κB pathways, which are crucial for the survival and proliferation of B-cells. By targeting BTK, this compound induces apoptosis and decreases the proliferation of cancer cells and autoreactive B-cells.
Biochemical and physiological effects:
In preclinical studies, this compound has been shown to inhibit BTK activity and downstream signaling pathways, leading to apoptosis and decreased proliferation of cancer cells. This compound has also demonstrated efficacy in preclinical models of autoimmune diseases, such as rheumatoid arthritis and lupus. This compound has been shown to have good oral bioavailability and pharmacokinetic properties in preclinical studies.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-methyl-2-pyridinyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide in lab experiments include its high selectivity for BTK and its efficacy in preclinical models of B-cell malignancies and autoimmune diseases. However, the limitations of using this compound in lab experiments include its potential toxicity and off-target effects, which need to be carefully evaluated in preclinical studies.

Future Directions

For the research on N-(4-methyl-2-pyridinyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide include the evaluation of its efficacy in clinical trials for B-cell malignancies and autoimmune diseases. The development of combination therapies with this compound and other targeted agents is also an area of active research. The identification of biomarkers that can predict response to this compound is another important area of future research. Finally, the evaluation of the safety and efficacy of this compound in pediatric populations is an important area of future research.

Scientific Research Applications

N-(4-methyl-2-pyridinyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL). In these studies, this compound has been shown to inhibit BTK activity and downstream signaling pathways, leading to apoptosis and decreased proliferation of cancer cells. This compound has also demonstrated efficacy in preclinical models of autoimmune diseases, such as rheumatoid arthritis and lupus.